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Compound of Interest

Compound Name: F-spondin

Cat. No.: B1176987 Get Quote

Welcome to the technical support center for F-spondin research. This guide provides detailed

answers to frequently asked questions and troubleshooting advice to help you select the

appropriate F-spondin (SPON1) isoform for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the domain structure of full-length F-
spondin and what are its known processed forms?
F-spondin is a secreted extracellular matrix (ECM) glycoprotein with a multi-domain structure.

[1] The full-length protein consists of an N-terminal Reelin-like domain, a central F-spondin
(FS) specific domain, and six C-terminal Thrombospondin Type 1 Repeats (TSRs).[1][2] F-
spondin undergoes significant in vivo proteolytic processing, which is crucial for its function.[3]

This cleavage can generate several distinct fragments, including a large diffusible form lacking

the last two TSR domains (TSR5-6) and smaller N-terminal and C-terminal fragments.[3][4]

This processing allows a single molecule to generate combinatorial guidance cues with

potentially different biological activities.[3]
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Goal of Neuronal Experiment?

Promote Neurite Outgrowth
(e.g., Sensory, Hippocampal)?

Inhibit Axon Outgrowth
(e.g., Motor Neurons)?

Promote Neuronal
Differentiation?

Use Full-Length F-Spondin
(Substrate-Bound)

Yes

Use C-Terminal Fragment
(containing TSRs 1-4)

Yes

Use 'Core' Protein
(Reelin + FS domains)

(Substrate-Bound)

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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